N-(5-amino-2-methylphenyl)-2-morpholin-4-ylacetamide

• IUPAC Name: N-(5-amino-2-methylphenyl)-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C13H19N3O2/c1-10-2-3-11(14)8-12(10)15-13(17)9-16-4-6-18-7-5-16/h2-3,8H,4-7,9,14H2,1H3,(H,15,17)
• InChI Key: KETHASQTAHQNMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N)NC(=O)CN2CCOCC2
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

N-(5-amino-2-methylphenyl)-2-morpholin-4-ylacetamide, or N-MPA, is a synthetic compound derived from the amino acid tyrosine. It is a drug used in laboratory experiments to study the effects of various biochemical and physiological processes. N-MPA has a wide range of applications in scientific research, including its use in the synthesis of other compounds and its involvement in the regulation of gene expression.

Mechanism of Action

N-MPA works by binding to specific receptors in the body, which then triggers a cascade of biochemical and physiological effects. It has been shown to activate specific pathways in the body that can lead to changes in gene expression, as well as changes in the production of various hormones and neurotransmitters.
Biochemical and Physiological Effects
N-MPA has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the production of certain hormones, such as growth hormone and testosterone, as well as to increase the production of certain neurotransmitters, such as serotonin and norepinephrine. It has also been shown to have anti-inflammatory effects, as well as to have an effect on the immune system.

Advantages and Limitations for Lab Experiments

N-MPA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has a wide range of applications in scientific research. However, there are some limitations to its use in lab experiments. It is not suitable for use in humans, and its effects on living organisms can vary depending on the concentration and duration of exposure.

Future Directions

N-MPA has a wide range of potential future applications in scientific research. It could be used to study the effects of various biochemical and physiological processes, as well as to study the regulation of gene expression. It could also be used to synthesize other compounds, such as peptides and peptidomimetics. Additionally, N-MPA could be used to study the effects of various drugs and medications on the body, as well as to develop new drugs and medications.

Scientific Research Applications

N-MPA has a wide variety of applications in scientific research. It has been used in the synthesis of other compounds, such as peptides and peptidomimetics. It has also been used to study the regulation of gene expression, as well as to study the effects of various biochemical and physiological processes.